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Compound of Interest

Compound Name: 17alpha-Hydroxypregnenolone

CAS No.: 85179-30-2

Cat. No.: B7821401

Get Quote

-Hydroxypregnenolone (17OH-Preg) Protocols for Steroidogenesis and Neurosteroid Research

Introduction & Biological Significance
17

-Hydroxypregnenolone (17OH-Preg) is a critical endogenous C21-steroid intermediate.[1] It sits
at a pivotal bifurcation point in steroid biosynthesis, serving as the substrate for two distinct
enzymatic pathways:[2]

Androgen Synthesis: Conversion to Dehydroepiandrosterone (DHEA) via Cytochrome P450

17A1 (CYP17A1) 17,20-lyase activity.[3][4]

Glucocorticoid Synthesis: Conversion to 17

-Hydroxyprogesterone (17OHP) via 3

-Hydroxysteroid Dehydrogenase (3

-HSD).[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7821401#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/17-Hydroxypregnenolone
https://pmc.ncbi.nlm.nih.gov/articles/PMC5999583/
https://academic.oup.com/ejendo/article/185/5/729/6654389
https://pmc.ncbi.nlm.nih.gov/articles/PMC6465949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7517341/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beyond its role as a precursor, 17OH-Preg acts as a neurosteroid in the central nervous

system, modulating neuronal excitability and serving as a reservoir for downstream neuroactive

metabolites like DHEA-sulfate.

This guide details the protocols for solubilizing 17OH-Preg, treating adrenocortical and

neuronal cell models, and analyzing downstream metabolic flux.

Physicochemical Properties & Reconstitution
Proper solubilization is the single most common failure point in steroid cell culture experiments.

17OH-Preg is lipophilic and virtually insoluble in aqueous media.

Key Properties
CAS Number: 387-79-1

Molecular Weight: 332.48 g/mol

Solubility: Soluble in DMSO (

20 mg/mL) and Ethanol (

20 mg/mL). Insoluble in water/PBS.

Reconstitution Protocol (Stock Solution)
Objective: Prepare a 10 mM Stock Solution.

Weighing: Weigh 3.32 mg of 17OH-Preg powder into a sterile, amber glass vial (steroids are

light-sensitive).

Solvent Addition: Add 1.0 mL of high-grade anhydrous DMSO (Dimethyl Sulfoxide).

Note: Ethanol (100%) is an alternative if DMSO interference is a concern, but DMSO is

preferred for stability.

Dissolution: Vortex vigorously for 30 seconds. If particulate remains, sonicate in a water bath

at 37°C for 5 minutes.
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Storage: Aliquot into 50

L volumes in sterile microtubes. Store at -20°C (stable for 6 months) or -80°C (stable for 1
year). Avoid freeze-thaw cycles.

Working Solution (Cell Treatment)
Target Concentration: 1

M - 10

M (Typical assay range). Vehicle Control: The final concentration of DMSO in the cell culture
well must not exceed 0.1% (v/v) to avoid cytotoxicity or solvent-induced membrane
permeabilization.

Example Calculation (10

M Treatment):

Dilute 10 mM Stock 1:100 in media

100

M Intermediate.

Dilute 100

M Intermediate 1:10 in culture media

10

M Final.

Result: Final DMSO concentration is 0.1%.

Application I: Steroidogenic Flux Analysis (H295R
Model)
The NCI-H295R adrenocortical carcinoma cell line is the gold standard for in vitro

steroidogenesis assays because it retains the ability to produce all adrenal steroid zones
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(mineralocorticoids, glucocorticoids, androgens).

Experimental Logic
By treating H295R cells with 17OH-Preg, researchers can specifically interrogate the 17,20-

lyase activity of CYP17A1 (conversion to DHEA) versus the 3

-HSD activity (conversion to 17OHP). This is critical for screening drugs like CYP17A1
inhibitors (e.g., Abiraterone).

Protocol: H295R Substrate Incubation
Reagents:

H295R Cells (ATCC CRL-2128)

Growth Media: DMEM/F12 + 2.5% Nu-Serum + 1% ITS+ Premix.

Starvation Media: DMEM/F12 (Phenol-red free) + 0.1% BSA (Fatty acid-free). Crucial:

Removes exogenous steroids present in serum.

Step-by-Step Workflow:

Seeding: Plate H295R cells in 24-well plates at

cells/well. Incubate for 24-48 hours until 80% confluent.

Starvation (The "Washout"):

Aspirate Growth Media.[6]

Wash cells 2x with warm PBS.

Add 1 mL of Starvation Media. Incubate for 12-16 hours.

Why? This depletes intracellular steroid stores and removes serum steroids that interfere

with MS analysis.

Treatment:
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Prepare 17OH-Preg working solutions (e.g., 1

M, 5

M, 10

M) in Starvation Media.

Include Vehicle Control (0.1% DMSO) and Positive Control (e.g., Forskolin 10

M to induce CYP enzyme expression).

Aspirate old media and add 500

L of Treatment Media per well.

Incubation: Incubate for 6 to 24 hours at 37°C / 5% CO

.

6 hours: Best for initial enzyme velocity rates.

24 hours: Best for accumulation of downstream metabolites (DHEA, Androstenedione).

Harvesting:

Collect the supernatant (media) into glass vials for steroid analysis. Store at -80°C.

(Optional) Lyse cells for protein normalization (BCA assay) or RNA extraction (RT-qPCR

for CYP17A1).

Pathway Visualization
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Caption: 17

-Hydroxypregnenolone sits at the divergence of androgen (red path) and glucocorticoid (green
path) synthesis.

Application II: Neurosteroid Metabolism
(Neuronal/Glial Models)
In the brain, 17OH-Preg is not just an intermediate; it is part of the "neurosteroidogenesis"

pathway. Glial cells (astrocytes) synthesize it de novo.

Cell Models
SH-SY5Y: Human neuroblastoma line (often differentiated with Retinoic Acid).

Primary Cortical Astrocytes: Rodent-derived (highest steroidogenic capacity).
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Protocol: Neuroprotection & Metabolism
Objective: Assess if 17OH-Preg treatment alters neuronal viability or is metabolized to

neuroactive DHEA.

differentiation (SH-SY5Y): Treat cells with 10

M Retinoic Acid for 5-7 days to induce a neuronal phenotype.

Treatment: Treat differentiated cells with 100 nM - 1

M 17OH-Preg.

Readout 1 (Metabolism): After 24h, analyze media for DHEA-Sulfate (DHEA-S). Neurons/glia

express sulfotransferases (SULT2A1) that convert DHEA to DHEA-S, a potent modulator of

NMDA receptors.

Readout 2 (Viability): Perform MTT or ATP-based viability assays if testing protection against

oxidative stress (e.g., co-treatment with H

O

).

Analytical Methods: LC-MS/MS Quantification
Immunoassays (ELISA) are often cross-reactive for steroids. Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) is the required standard for distinguishing 17OH-Preg from

17OH-Prog.

Sample Extraction (Liquid-Liquid Extraction)
Take 200

L of cell culture media.

Add 10

L Internal Standard (e.g., 17OH-Preg-d3).
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Add 1 mL MTBE (Methyl tert-butyl ether). Vortex 1 min.

Freeze the aqueous layer in dry ice/ethanol bath; pour off the organic (top) layer.

Evaporate organic layer under Nitrogen gas. Reconstitute in 100

L Methanol/Water (50:50).

LC-MS/MS Parameters (Guideline)
Column: C18 Reverse Phase (e.g., Kinetex 2.6

m, 100 x 2.1 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Ionization: ESI Positive Mode.

Transitions:

17OH-Preg: 333.2

297.2 (Water loss)

DHEA:[3][4][5][7][8][9] 289.2

253.2

17OH-Prog: 331.2

97.1

Troubleshooting & Controls
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Issue Probable Cause Solution

High Background Steroids Serum contamination

Use Charcoal-Stripped Serum

or BSA-only starvation media

for 24h prior to treatment.

Crystal Formation Poor solubility

Ensure stock is fully dissolved

(sonicate). Do not exceed

0.5% DMSO final

concentration.

Low Conversion Rate Low enzyme expression

In H295R, basal CYP17A1 can

vary. Stimulate with Forskolin

(10

M) or cAMP to upregulate

steroidogenic enzymes.

Cross-Reactivity ELISA specificity

Switch to LC-MS/MS. 17OH-

Preg and 17OH-Prog differ

only by a double bond (

5 vs

4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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